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Compound of Interest

Compound Name: Anthophyllite

cat. No.: B1174218

An In-Depth Technical Guide to the Crystal Structure and Symmetry of Anthophyllite

Introduction

Anthophyllite is a magnesium-rich orthorhombic amphibole mineral, belonging to the
inosilicate subgroup.[1][2] Its chemical formula is ideally represented as [1IMgz2MgsSisO22(OH)z,
where "[" signifies a vacancy at the 'A’ site in the crystal structure.[1][3][4] Often found in
fibrous or lamellar masses, some forms of anthophyllite are classified as asbestos.[1][3] The
mineral typically arises from the metamorphism of magnesium-rich rocks, such as ultrabasic
igneous rocks and impure dolomitic shales.[1][3] This guide provides a detailed examination of
its crystallographic structure, symmetry, and the experimental protocols used for its
characterization, intended for researchers and professionals in materials science and related
fields.

Crystal Structure and Symmetry

Anthophyllite crystallizes in the orthorhombic system, which is characterized by three unequal
crystallographic axes at right angles to each other.[1][2][5] This contrasts with the more
common monoclinic amphiboles.[2] The fundamental structural unit of anthophyllite, like all
amphiboles, is a double chain of silica tetrahedra (SisO11) that extends parallel to the c-axis.[6]

The symmetry of anthophyllite is defined by the Pnma space group and belongs to the
dipyramidal crystal class (mmm or 2/m 2/m 2/m).[1][5][7]
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The general formula for amphiboles is Ao-1B2CsTs022W2.[8][9] In anthophyllite, these sites

are typically occupied as follows:

o T sites: Tetrahedrally coordinated sites filled with Silicon (Si).

e C sites (M1, M2, M3): Octahedrally coordinated sites primarily occupied by Magnesium (Mg).

[8][10]

e B sites (M4): An eightfold coordinated site that accommodates larger cations. In fibrous

anthophyllite, this site is occupied by Magnesium (Mg), Iron (Fe2*), and minor amounts of

Manganese (Mn).[8][10]

e Asite: This large cavity is typically vacant ([1) but can contain minor amounts of Calcium

(Ca) and Sodium (Na).[8][10]

W site: Occupied by a hydroxyl group (OH).

Quantitative Crystallographic Data

The precise dimensions of the unit cell and other crystallographic parameters are determined

through diffraction studies. The data presented below represents typical values for

anthophyllite.

Unit Cell Parameters

The unit cell is the fundamental repeating block of the crystal structure. For anthophyllite, the

orthorhombic cell parameters are summarized below.

Parameter Value (A) - Source 1 Value (A) - Source 2

a 18.5[1][4] 18.544(2)[5]

b 17.9[1][4] 18.026(2)[5]

c 5.28[1][4] 5.282(1)[5]

Volume (Calculated) 1746.8 A3 1765.64 A3[5]
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Symmetry Characteristics

Parameter Classification Symbol
Crystal System Orthorhombic
i ) ) mmm (H-M Symbol: 2/m 2/m
Crystal Class (Point Group) Dipyramidal
2/m)[1][5]
Space Group Pnma[1][5][8]

Experimental Determination of Crystal Structure

The characterization of anthophyllite's crystal structure is primarily accomplished through X-

ray diffraction (XRD), complemented by methods to determine its chemical composition.

Methodology: X-Ray Powder Diffraction (XRPD)

A common technique for analyzing the crystal structure of minerals like anthophyllite is X-ray

powder diffraction (XRPD).

o Sample Preparation: The mineral sample is manually ground into a fine powder using an

agate mortar to ensure random orientation of the crystallites.[8]

o Data Collection: The powdered sample is exposed to a monochromatic X-ray beam (often

from a laboratory source or synchrotron).[8][10] The diffraction pattern—a plot of diffracted X-

ray intensity versus the diffraction angle (26)—is recorded. The resulting peaks are

characteristic of the mineral's crystal structure.[11]

o Data Analysis (Rietveld Refinement): The collected diffraction data is analyzed using the

Rietveld refinement method.[8] This powerful technique involves fitting a calculated

diffraction pattern to the experimental data. The refinement process adjusts various

parameters, including unit-cell dimensions, atomic coordinates, site occupancies, and atomic

displacement parameters, until the calculated pattern closely matches the observed one.[8]

Methodology: Electron Probe Microanalysis (EMPA)

To accurately refine the crystal structure, the precise chemical composition must be known.

EMPA is used to determine the elemental composition of the sample.[8][10] This information is
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crucial for calculating the crystal-chemical formula and understanding the distribution of
different cations (like Mg, Fe, and Ca) among the various crystallographic sites (M1, M2, M3,
M4, A).[8][10]
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Workflow for Anthophyllite Crystal Structure Determination
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Caption: Workflow for determining the crystal structure of anthophyllite.
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Conclusion

The crystal structure of anthophyllite is a well-defined orthorhombic system with the space
group Pnma. Its defining feature is the double-chain silicate backbone, with specific cation
ordering in the M1, M2, M3, and M4 sites primarily dictating its properties. The precise
characterization of this structure relies on a combination of X-ray diffraction for geometric
information and electron probe microanalysis for chemical composition, with Rietveld
refinement serving as the critical link between experimental data and the final structural model.
This detailed understanding is fundamental for materials science applications and for
distinguishing anthophyllite from other amphibole minerals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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